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Introduction
Pentyl butyrate, also known as amyl butyrate, is an organic ester widely recognized for its

characteristic fruity aroma, reminiscent of pear or apricot.[1][2] This colorless liquid is a key

component in the fragrance and flavor industries, valued for its ability to impart sweet, fruity

notes to a variety of consumer products.[3][4] Its natural occurrence in fruits like apples,

apricots, and bananas contributes to its appeal and consumer acceptance.[5] This document

provides detailed application notes, experimental protocols, and relevant data for the use of

pentyl butyrate in fragrance formulations.

Physicochemical Properties and Scent Profile
Pentyl butyrate's utility in the fragrance industry is largely dictated by its physical and chemical

properties, which influence its volatility, stability, and olfactory characteristics.

Scent Profile: The odor of pentyl butyrate is predominantly described as fruity, with specific

notes of pear and apricot.[1][2] It is also characterized as sweet, with nuances of banana and

pineapple.[6] This pleasant and recognizable scent profile makes it a versatile ingredient in

creating fruity and floral fragrance compositions.

Data Presentation: Physicochemical and Olfactory Data
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Property Value Reference

Synonyms
Amyl butyrate, Pentyl

butanoate
[1][2]

CAS Number 540-18-1 [2]

Molecular Formula C₉H₁₈O₂ [2]

Molecular Weight 158.24 g/mol [2]

Appearance Colorless liquid [3]

Odor Description
Fruity, pear, apricot, sweet,

banana, pineapple
[1][2][6]

Odor Detection Threshold 210 ppb (parts per billion)

Recommended Usage Level
Up to 8.0% in fragrance

concentrate
[5]

Boiling Point 186 °C (367 °F; 459 K) [2]

Flash Point 135 °F (57.2 °C)

Solubility
Soluble in alcohol and ether;

very slightly soluble in water
[4]

Applications in Fragrance Formulations
Pentyl butyrate is a versatile fragrance ingredient used across a wide range of product

categories, including:

Fine Fragrances: It is often used as a top or middle note to introduce a fresh and fruity

character.

Personal Care Products: Its pleasant aroma is incorporated into lotions, creams, shampoos,

and soaps.

Household Products: It can be found in air fresheners, candles, and cleaning products to

provide a clean and fruity scent.
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Experimental Protocols
Sensory Evaluation of Pentyl Butyrate
Objective: To assess the olfactory characteristics of pentyl butyrate.

Methodology: Blotter Test

Materials:

Pentyl butyrate sample

Odorless smelling strips (blotters)

Ethanol (95%, odorless) for dilution (optional)

Well-ventilated, odor-free room

Procedure:

Dip a clean smelling strip into the pentyl butyrate sample to a depth of about 1 cm.

If the neat material is too intense, prepare a 10% dilution in ethanol and use a fresh strip.

Remove the strip and allow the solvent (if used) to evaporate for a few seconds.

Wave the smelling strip about 10-15 cm from the nose and inhale gently.

Record the initial odor impressions (top notes).

Evaluate the scent profile at regular intervals (e.g., 5 min, 30 min, 1 hour, 4 hours) to

observe the evolution of the fragrance (middle and base notes).

Document the odor characteristics, intensity, and tenacity (how long the scent lasts).

Instrumental Analysis using Gas Chromatography-
Olfactometry (GC-O)
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Objective: To separate and identify the odor-active compounds in a fragrance formulation

containing pentyl butyrate.

Methodology:

Instrumentation:

Gas chromatograph (GC) equipped with a flame ionization detector (FID) and an olfactory

detection port (ODP).

Mass spectrometer (MS) for compound identification.

Appropriate capillary column (e.g., DB-5 or equivalent).

Sample Preparation:

Dilute the fragrance oil containing pentyl butyrate in a suitable solvent (e.g., ethanol or

dichloromethane) to an appropriate concentration.

GC-MS/O Analysis:

Inject the sample into the GC.

The effluent from the GC column is split between the FID/MS and the ODP.

A trained panelist sniffs the effluent at the ODP and records the time, intensity, and

description of each odor detected.

Simultaneously, the FID provides quantitative data, and the MS provides mass spectra for

compound identification.

Correlate the sensory data from the ODP with the chemical data from the MS to identify

the specific compounds responsible for the perceived aroma.

Stability Testing of Pentyl Butyrate in a Cosmetic Base
Objective: To evaluate the stability of pentyl butyrate in a finished product (e.g., a lotion) under

various environmental conditions.
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Methodology:

Sample Preparation:

Prepare a batch of the cosmetic base without any fragrance (control).

Prepare a batch of the cosmetic base with a specified concentration of the fragrance oil

containing pentyl butyrate.

Package the samples in the final intended packaging.

Storage Conditions:

Store samples under a range of conditions to simulate shelf life and consumer use:

Accelerated Stability: 40°C and 75% relative humidity for 3 months.

Real-Time Stability: 25°C and 60% relative humidity for the intended shelf life of the

product (e.g., 12-24 months).

Light Exposure: Exposure to UV light to assess for potential discoloration or

degradation.

Freeze-Thaw Cycles: Cycle samples between freezing and room temperature to assess

emulsion stability.

Evaluation:

At specified time points (e.g., 1, 2, 3 months for accelerated; 3, 6, 12, 24 months for real-

time), evaluate the samples for:

Odor: Any change in the fragrance profile, intensity, or character.

Color: Any discoloration of the product.

pH and Viscosity: Any significant changes from the initial measurements.

Phase Separation: For emulsions, check for any signs of separation.
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Signaling Pathway and Logical Relationships
Olfactory Signal Transduction Pathway
The perception of pentyl butyrate's aroma begins with its interaction with olfactory receptors in

the nasal cavity. This initiates a signaling cascade that transmits the information to the brain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

